Sodium Dibutyldithiophosphate
Overview
Description
Sodium Dibutyldithiophosphate is a chemical compound with the molecular formula C8H18NaO2PS2 and a molecular weight of 264.320851 . It is also known by other synonyms such as Sodium Dibuthyl Dithiophosphate .
Synthesis Analysis
While specific synthesis methods for Sodium Dibutyldithiophosphate were not found in the search results, it’s worth noting that dialkyl dithiophosphinates, a class of compounds to which Sodium Dibutyldithiophosphate belongs, are widely used in the flotation processing of Cu-Au, complex polymetallic, and precious metal ores .Molecular Structure Analysis
The molecular structure of Sodium Dibutyldithiophosphate is represented by the formula C8H18NaO2PS2 . Further details about its structure were not found in the search results.Physical And Chemical Properties Analysis
While specific physical and chemical properties of Sodium Dibutyldithiophosphate were not found in the search results, it’s known that its properties make it an effective collector in the flotation processing of various ores .Scientific Research Applications
Sodium Dibutyldithiophosphate complexes ([(DTP)zMAz+]) have been studied for their electrochemical anti-wear behavior in non-aqueous media. These complexes showed potential as anti-wear agents in various lubricating applications (Ozimina, Scholl, & Płaza, 1997).
A study on Potassium O, O'-Dibutyldithiophosphate investigated its molecular properties using DFT, (31)P CP/MAS NMR, and infrared spectroscopy. This research provides insights into the functions and properties of Dithiophosphates in industrial applications (Hellström et al., 2008).
Protic ionic liquids (PILs) containing Dibutyldithiophosphate have been synthesized and used as lubricant additives in oil/water emulsions. These PILs demonstrated superior lubricating properties under harsh conditions, indicating their potential in tribological applications (Ju, Zhao, & Wang, 2022).
Mechanism of Action
Sodium Dibutyldithiophosphate is used as a collector in the flotation processing of Cu-Au, complex polymetallic, and precious metal ores . It exhibits higher selectivity and flotation rates for Cu sulfides, galena, and precious metal values in the presence of other gangue sulfides, compared to traditionally used collectors .
properties
InChI |
InChI=1S/C8H18OPS2.Na/c1-3-5-7-9-10(11)12-8-6-4-2;/h3-8H2,1-2H3;/q+1; |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIRYWGWRGZRADS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCO[P+](=S)SCCCC.[Na] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18NaOPS2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50721177 |
Source
|
| Record name | PUBCHEM_57346445 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50721177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
10533-41-2 |
Source
|
| Record name | PUBCHEM_57346445 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50721177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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